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Compound of Interest

Compound Name:
1-[3-

(Bromomethyl)benzyl]pyrazole

CAS No.: 78425-13-5

Cat. No.: B13690924

Get Quote

Chemical Name: 1-[3-(Bromomethyl)benzyl]pyrazole Molecular Formula: C₁₁H₁₁BrN₂

Predicted Molecular Weight: 251.12 g/mol

To understand the potential hazards of 1-[3-(Bromomethyl)benzyl]pyrazole, a structural

deconstruction is necessary. The molecule is composed of three key moieties, each

contributing to its overall reactivity and toxicological profile:

Pyrazole Core: The pyrazole ring is a common heterocyclic scaffold in pharmaceuticals.[3]

The core pyrazole structure is known to be harmful if swallowed, toxic in contact with skin,

and can cause severe skin and eye damage.[4]

Benzyl Group: While the benzyl group itself is relatively stable, it serves as the linker for the

highly reactive bromomethyl group.

Bromomethylbenzyl Moiety: This functional group is characteristic of benzyl bromides.

Compounds in this class are potent alkylating agents and are typically lachrymatory (tear-

inducing), corrosive, and cause severe irritation to the skin, eyes, and respiratory tract.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13690924#bc-rfq
https://www.benchchem.com/product/b13690924/docs?utm_src=pdf-body#section-1-chemical-identification-and-structural-hazard-assessment
https://www.benchchem.com/product/b13690924/docs?utm_src=pdf-body#section-1-chemical-identification-and-structural-hazard-assessment
https://pmc.ncbi.nlm.nih.gov/articles/PMC4766773/
https://echa.europa.eu/substance-information/-/substanceinfo/100.005.471
https://pim-resources.coleparmer.com/sds/08197.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13690924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The hazards associated with analogues like 1-(3-Bromophenyl)-1H-pyrazole and 3-

(Bromomethyl)-1H-pyrazole, which include acute toxicity and severe irritation, strongly inform

the predicted hazard profile of the target compound.[6][7]

Section 2: Predicted Hazard Identification and GHS
Classification
Based on the analysis of its structural components and data from analogous compounds, a

provisional GHS classification for 1-[3-(Bromomethyl)benzyl]pyrazole is summarized below.

This classification should be considered preliminary and handled with the assumption of high

hazard.

Hazard Class GHS Category Basis for Classification

Acute Toxicity, Oral Category 3 or 4

Harmful or Toxic if swallowed.

Based on pyrazole and

brominated pyrazole

analogues.[6]

Acute Toxicity, Dermal Category 3
Toxic in contact with skin.

Based on pyrazole data.

Skin Corrosion / Irritation Category 1B or 2

Causes severe skin burns or

irritation. Based on the reactive

bromomethylbenzyl group.[5]

[6]

Serious Eye Damage /

Irritation
Category 1

Causes serious eye damage.

Based on pyrazole data and

the corrosive nature of benzyl

bromides.[6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[6][8]

Predicted Hazard Statements:

H301/302: Toxic or Harmful if swallowed.
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H311: Toxic in contact with skin.

H314/315: Causes severe skin burns and eye damage or Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Section 3: First-Aid Measures
In the event of any exposure, immediate action is critical. Emergency services should be

contacted without delay.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6] If

breathing is difficult or stops, provide artificial respiration and seek immediate medical

attention.[9]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

large amounts of water and soap for at least 15 minutes.[6][10] Seek immediate medical

attention.

Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[6] Immediately call an

ophthalmologist or physician.

Ingestion: Rinse mouth with water.[6][10] Do NOT induce vomiting.[10] Never give anything

by mouth to an unconscious person.[9][11] Call a poison center or doctor immediately.[6]

Section 4: Safe Handling, Storage, and Engineering
Controls
A proactive approach to safety is paramount when working with a compound of this predicted

hazard level.[2] All laboratory operations must be governed by a comprehensive Chemical

Hygiene Plan.[12]

Engineering Controls: The First Line of Defense
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Chemical Fume Hood: All handling of 1-[3-(Bromomethyl)benzyl]pyrazole, including

weighing, transfers, and reactions, must be conducted inside a properly functioning chemical

fume hood.[1][5][12] This is crucial to protect researchers from inhaling harmful and corrosive

vapors.[1]

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors.

Safety Equipment: An eyewash station and a safety shower must be readily accessible and

tested regularly.[1]

Personal Protective Equipment (PPE)
Standard laboratory attire, including long pants and closed-toe shoes, is mandatory.[13]

PPE Category Specification Rationale

Hand Protection

Wear chemically resistant

gloves (e.g., nitrile, 4 mil

minimum).[14] Consider

double-gloving.

To prevent skin contact with a

substance predicted to be toxic

and corrosive.[13] Gloves must

be inspected before use and

disposed of properly.[10]

Eye Protection

Tightly fitting safety goggles

with side-shields.[10] A face

shield should also be worn.

To protect against splashes of

a substance predicted to

cause severe eye damage.[9]

Body Protection
A flame-resistant lab coat, fully

buttoned.[13][15]

To protect skin and clothing

from splashes and spills.[13]

Safe Handling Workflow
The following workflow must be adhered to for all procedures involving this compound.
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Caption: Standard Operating Workflow for Handling 1-[3-(Bromomethyl)benzyl]pyrazole.
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Storage and Incompatibilities
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[6][10] The storage temperature should be between 2-8°C as recommended for similar

brominated compounds.[7][16] Keep away from direct sunlight and sources of ignition.[17]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and

moisture.[6][18] Store acids and bases in separate cabinets to prevent dangerous reactions.

[2][12]

Section 5: Accidental Release and Spill Response
Prompt and correct response to a spill is essential to mitigate exposure and contamination.[2]

Spill Response Protocol
Immediate Actions: Alert all personnel in the immediate vicinity and evacuate the area.[10]

Assessment: From a safe distance, assess the size and nature of the spill. If the spill is

large, involves a fire, or a person is injured, call emergency services immediately.[12][13]

Containment (Small Spills Only): For minor spills that you are trained to handle, wear

appropriate PPE (including respiratory protection if necessary). Cover the spill with an inert

absorbent material such as vermiculite or sand. Do not use combustible materials.

Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container

for hazardous waste disposal.[10] Avoid creating dust.[9]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.[19]

Disposal: All contaminated materials, including absorbents and PPE, must be placed in a

sealed container and disposed of as hazardous waste.[6][9]

Caption: Decision Logic for Responding to a Chemical Spill.

Section 6: Waste Disposal
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Under no circumstances should 1-[3-(Bromomethyl)benzyl]pyrazole or its waste be disposed

of down the drain.[12]

Waste Categorization: All materials contaminated with this compound, including excess

reagent, reaction mixtures, contaminated labware, and PPE, must be treated as hazardous

chemical waste.

Containerization: Collect waste in a clearly labeled, sealed, and non-reactive container.[2]

[12]

Disposal Procedure: Disposal must be handled through an approved hazardous waste

management service in accordance with all local, regional, and national regulations.[6][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.bldpharm.com/products/102846-12-8.html
https://static.cymitquimica.com/products/10/pdf/sds-318801.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-231317.pdf
https://www.targetmol.com/attachment/sds/75591888257679362/T77507
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01527.pdf
https://behindthecrimescene.com/lab-safety-hazardous-chemical-handling-essential-protocols-for-drug-analysis
https://chemistry.northwestern.edu/safety-information/chemical_safety.html
https://chemistry.northwestern.edu/safety-information/chemical_safety.html
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-hazardous-drugs
https://www.shecu.chula.ac.th/data/boards/412/ENG%20Chemical%20Safety%20Training.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71262802.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71262802.aspx
https://www.combi-blocks.com/msds/JQ-5927.pdf
https://sds.fluorochem.co.uk/eng/sds_F849832_en.pdf
https://download.basf.com/p1/000000000030854730_SDS_CPA_IE/en_IE/Nezal_30854730_SDS_CPA_IE_en_1-0.pdf
https://www.benchchem.com/product/b13690924/docs#section-1-chemical-identification-and-structural-hazard-assessment
https://www.benchchem.com/product/b13690924/docs#section-1-chemical-identification-and-structural-hazard-assessment
https://www.benchchem.com/product/b13690924/docs#section-1-chemical-identification-and-structural-hazard-assessment
https://www.benchchem.com/product/b13690924/docs#section-1-chemical-identification-and-structural-hazard-assessment
https://www.benchchem.com/product/b13690924?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13690924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13690924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

